![molecular formula C12H13N3O B1583339 1,3-Dihydro-1-(1,2,3,6-tetrahydro-4-pyridinyl)-2H-benzimidazole-2-one CAS No. 2147-83-3](/img/structure/B1583339.png)
1,3-Dihydro-1-(1,2,3,6-tetrahydro-4-pyridinyl)-2H-benzimidazole-2-one
Overview
Description
“1,3-Dihydro-1-(1,2,3,6-tetrahydro-4-pyridinyl)-2H-benzimidazole-2-one” is a compound that belongs to the class of 1-(benzazolyalkyl)piperidine derivatives . It has a molecular formula of C12H13N3O and an average mass of 215.251 Da .
Synthesis Analysis
The synthesis of this compound involves a mixture of 2.3 parts of 1-(3-chloropropyl)-1,3-dihydro-2H-benzimidazol-2-one, 2.15 parts of 1,3-dihydro-1-(1,2,3,6-tetrahydro-4-pyridinyl)-2H-benzimidazol-2-one, and 3.2 parts of sodium .Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES notation:c1ccc2c(c1)[nH]c(=O)n2C3=CCNCC3
.
Scientific Research Applications
Synthesis Methods
One significant area of research regarding this compound involves the development of efficient synthesis methods. A noteworthy approach is the one-pot synthesis of 2,3-dihydro-1H-benzimidazoles, as elaborated by Ryabukhin et al. (2007). This process involves the use of various ortho-dialkylaminoanilines and aldehydes, utilizing Me3SiCl as a condensing agent and pyridine as a basic medium (Ryabukhin et al., 2007).
Chemical Properties and Complexes
Research has also focused on understanding the chemical properties and potential for forming complexes with other compounds. Boča et al. (2011) reviewed papers up to 2008, dealing with compounds containing 2,2'-pyridine-2,6-diylbis(1H-benzimidazole), summarizing the preparation procedures and properties of these organic compounds (Boča et al., 2011).
Pharmacological Research
In pharmacological research, derivatives of this compound have been explored for various therapeutic applications. For instance, Yamada et al. (1996) synthesized monosodium 2-[(Rs,9S)-(4-methoxy-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-9-yl)sulfinyl]-1H-benzimidazole, investigating its stability and potential as an antiulcer agent (Yamada et al., 1996).
Synthesis of Analogues and Derivatives
Considerable effort has been directed towards synthesizing analogues and derivatives of this compound, exploring their potential applications. A study by Chimirri et al. (1989) synthesized and evaluated 2,3,3a,4-tetrahydro-1H-pyrrolo[1,2-a]benzimidazol-1-ones for anticonvulsant activity, finding some derivatives to have effects superior to common anticonvulsant drugs (Chimirri et al., 1989).
Structural Analysis
Structural analysis of these compounds also forms a vital part of the research. For example, Elguero et al. (1976) conducted a study on the spectra and crystal structure of derivatives like 6,7,14,15-tetrahydrobis-benzimidazo[1,2-a;1′,2′-e][1,5]diazocine, contributing to a deeper understanding of the molecular structure of these compounds (Elguero et al., 1976).
properties
IUPAC Name |
3-(1,2,3,6-tetrahydropyridin-4-yl)-1H-benzimidazol-2-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13N3O/c16-12-14-10-3-1-2-4-11(10)15(12)9-5-7-13-8-6-9/h1-5,13H,6-8H2,(H,14,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YFEOSTXFQCDCAR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC=C1N2C3=CC=CC=C3NC2=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10175753 | |
Record name | 1,3-Dihydro-1-(1,2,3,6-tetrahydro-4-pyridinyl)-2H-benzimidazol-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10175753 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
215.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>32.3 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID26664695 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS RN |
2147-83-3 | |
Record name | 1,3-Dihydro-1-(1,2,3,6-tetrahydro-4-pyridinyl)-2H-benzimidazole-2-one | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2147-83-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,3-Dihydro-1-(1,2,3,6-tetrahydro-4-pyridinyl)-2H-benzimidazol-2-one | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002147833 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2147-83-3 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=88883 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1,3-Dihydro-1-(1,2,3,6-tetrahydro-4-pyridinyl)-2H-benzimidazol-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10175753 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1,3-dihydro-1-(1,2,3,6-tetrahydro-4-pyridinyl)-2H-benzimidazol-2-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.016.742 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: Why is there interest in studying 1,3-Dihydro-1-(1,2,3,6-tetrahydro-4-pyridinyl)-2H-benzimidazole-2-one?
A1: this compound (DTP) is a metabolite of the butyrophenone-type agent droperidol. Research suggests that some basic metabolites of butyrophenone-type agents, including DTP, may exhibit higher neurotoxicity compared to their parent compounds [, ]. Therefore, understanding the properties and behavior of DTP is crucial for assessing the safety and potential long-term effects of droperidol.
Q2: What analytical techniques have been employed to study this compound in a research setting?
A2: Researchers have successfully developed and utilized high-performance liquid chromatography (HPLC) methods for the analysis of DTP alongside other basic metabolites of butyrophenone-type agents [, ]. One method utilizes dual ultraviolet detection (HPLC-dual UV) [], while another employs fluorescence detection after precolumn derivatization with 4-fluoro-7-nitro-2,1,3-benzoxadiazole (NBD-F) (HPLC-FL) []. These methods offer sensitive and efficient ways to quantify DTP in biological samples, enabling further research into its properties and effects.
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.